Cas no 1726-77-8 (Octanal,2-(2,4-dinitrophenyl)hydrazone)

Octanal,2-(2,4-dinitrophenyl)hydrazone Properties

Names and Identifiers

• Octanal,2-(2,4-dinitrophenyl)hydrazone
• Octanal-2,4-dinitrophenylhydrazine
• Octanal 2,4-dinitrophenylhydrazone
• Octanal-DNPH
• Octyl aldehyde-2,4-DNPH
• NSC-402247
• 1726-77-8
• AKOS024319320
• NSC402247
• J-010839
• 2,4-dinitro-N-(octylideneamino)aniline
• Octanal 2,4-dinitrophenylhydrazone, analytical standard
• 2,4-dinitro-N-[(E)-octylideneamino]aniline
• +Expand

• MDL： MFCD00024383
• InChIKey： HIPWOUSEWCCFDN-XNTDXEJSSA-N
• Inchi： InChI=1S/C14H20N4O4/c1-2-3-4-5-6-7-10-15-16-13-9-8-12(17(19)20)11-14(13)18(21)22/h8-11,16H,2-7H2,1H3/b15-10+
• SMILES： CCCCCCC/C=N/NC1C=CC([N+]([O-])=O)=CC=1[N+]([O-])=O

Computed Properties

• Exact Mass: 308.1486
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 308.14845513g/mol
• Heavy Atom Count: 22
• Complexity: 378
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 110.67
• Melting Point: 98-101 °C